Cas no 79072-75-6 (Ethanamine, 2-(2-(4-chlorophenoxy)ethoxy)-N,N-dimethyl-, hydrochloride)

• Product Name: Ethanamine, 2-(2-(4-chlorophenoxy)ethoxy)-N,N-dimethyl-, hydrochloride
• CAS No: 79072-75-6
• MF: C₁₂H₁₉Cl₂NO₂
• MW: 280.190761804581
• CID: 564344
• Update Time: 2023-08-02

Ethanamine, 2-(2-(4-chlorophenoxy)ethoxy)-N,N-dimethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[2-(4-chlorophenoxy)ethoxy]-N,N-dimethyl-, hydrochloride (1:1)
• Ethanamine, 2-(2-(4-chlorophenoxy)ethoxy)-N,N-dimethyl-, hydrochloride
• neophenoxine
• N,N-Dimethylaminoethyl 4-chlorophenoxyethyl ether
• 2-[2-(4-Chlorophenoxy)ethoxy]-N,N-dimethylethan-1-amine--hydrogen chloride (1/1)

• Inchi： 1S/C12H18ClNO2.ClH/c1-14(2)7-8-15-9-10-16-12-5-3-11(13)4-6-12;/h3-6H,7-10H2,1-2H3;1H
• InChI Key： IQMKUBUNCZCVST-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCOCCN(C)C.Cl

Computed Properties

• Exact Mass: 279.079
• Monoisotopic Mass: 279.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7

Experimental Properties

• Boiling Point: 325.8°C at 760 mmHg
• Flash Point: 150.8°C